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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822 Get Quote

This technical guide provides a comprehensive overview of the chemical properties and

structural features of 3,5-Dimethylcyclohexanone, a ketone compound utilized as a solvent

and an intermediate in the synthesis of various chemicals, including pharmaceuticals and

fragrances.[1] This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Chemical Properties
3,5-Dimethylcyclohexanone is a colorless to light yellow liquid with a sweet, fruity odor.[1] It is

soluble in organic solvents but has limited solubility in water.[1] The compound is stable under

normal conditions and is considered to have low toxicity.[1]

Quantitative Chemical Data
The following table summarizes the key quantitative properties of 3,5-
Dimethylcyclohexanone. Data is provided for the mixture of isomers, as well as for specific

stereoisomers where available.
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Property
Value (Mixture
of Isomers)

Value (trans-
isomer)

Value ((3S,5S)-
isomer)

References

Molecular

Formula
C₈H₁₄O C₈H₁₄O C₈H₁₄O [1][2][3]

Molecular Weight 126.20 g/mol 126.1962 g/mol 126.20 g/mol [1][2][4][5]

CAS Number 2320-30-1 7214-49-5 Not specified [1][2][6]

Appearance
Colorless to light

yellow liquid
- - [1]

Boiling Point 171-173 °C - - [1]

182.5 °C at 760

mmHg
- - [4]

Melting Point -15 °C - - [1]

Density 0.882 g/cm³ - - [4]

0.89 g/cm³ - -

Refractive Index 1.44 - -

Flash Point 53.8 °C - - [4]

Vapor Pressure
0.808 mmHg at

25 °C
- - [4]

Chemical Structure and Stereoisomerism
3,5-Dimethylcyclohexanone possesses a cyclohexane ring substituted with a ketone

functional group at position 1 and two methyl groups at positions 3 and 5.[1][2] The presence of

two chiral centers at carbons 3 and 5 gives rise to stereoisomers: cis and trans diastereomers,

each of which exists as a pair of enantiomers.

Stereoisomers of 3,5-Dimethylcyclohexanone.

The IUPAC name for the (3S,5S) stereoisomer is trans-(3S,5S)-3,5-dimethylcyclohexan-1-one.

[4]
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Experimental Protocols
Synthesis of 3,5-Dimethylcyclohexanone
A common method for the synthesis of 3,5-Dimethylcyclohexanone is through the oxidation of

3,5-dimethylcyclohexanol.

Materials:

3,5-dimethyl-cyclohexanol (128 g)

Benzene (500 ml)

Sodium dichromate (119 g)

Water (500 ml)

Concentrated sulphuric acid (162 ml)

Glacial acetic acid (50 ml)

Procedure:

A mixture of 128 g of 3,5-dimethyl-cyclohexanol and 500 ml of benzene is added to a round

flask equipped with a stirrer, thermometer, dropping funnel, and reflux condenser.

While stirring and cooling, a mixture of 119 g of sodium dichromate, 500 ml of water, 162 ml

of concentrated sulphuric acid, and 50 ml of glacial acetic acid is slowly added dropwise. The

temperature should be maintained at or below 10 °C.

The mixture is stirred at this temperature for an additional 3 hours.

The organic phase is then separated.

The aqueous phase is diluted with 130 ml of water and extracted with benzene.

The combined organic phases are washed until neutral and then concentrated.
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The residue is distilled over a Widmer column to yield 102.7 g of 3,5-dimethyl-

cyclohexanone.

Start

Combine 3,5-dimethyl-cyclohexanol
and benzene in a flask

Cool the mixture

Slowly add oxidizing mixture
(Sodium dichromate, H2SO4, Acetic Acid, Water)

maintaining T ≤ 10°C

Stir for 3 hours at ≤ 10°C

Separate organic and aqueous phases

Extract aqueous phase with benzene

Combine all organic phases

Wash organic phase until neutral

Concentrate the organic phase

Distill the residue

Obtain 3,5-Dimethylcyclohexanone
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Click to download full resolution via product page

Workflow for the synthesis of 3,5-Dimethylcyclohexanone.

Spectroscopic Data
Spectroscopic data for 3,5-Dimethylcyclohexanone is available in various databases. This

includes Infrared (IR), 1H NMR, and 13C NMR spectra.

Infrared (IR) Spectroscopy: IR spectra are available for 3,5-dimethylcyclohexanone, which

can be used to identify the carbonyl (C=O) functional group characteristic of ketones.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR spectra are

available and provide detailed information about the carbon-hydrogen framework of the

molecule, aiding in structural elucidation and confirmation.[8]

While the spectral data is available, detailed experimental protocols for their acquisition (e.g.,

specific instrument parameters, sample preparation) are not extensively documented in the

readily available literature. Researchers should refer to the specific databases for the available

information.

Signaling Pathways and Biological Activities
Currently, there is no readily available information in the scientific literature detailing specific

signaling pathways or significant biological activities directly involving 3,5-
Dimethylcyclohexanone. Its primary documented applications are in the chemical industry as

a solvent and a synthetic intermediate.[1] Further research may be required to explore its

potential biological roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylcyclohexanone-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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